N-[4-[2-Amino-4-(3,5-dimethylphenyl)-1,3-thiazol-5-YL]-2-pyridyl]benzamide

• CAS No.: 303162-61-0
• Molecular Formula: C23H20N4OS
• Molecular Weight: 400.5 g/mol
• IUPAC Name: N-[4-[2-amino-4-(3,5-dimethylphenyl)-1,3-thiazol-5-yl]pyridin-2-yl]benzamide
• InChI: InChI=1S/C23H20N4OS/c1-14-10-15(2)12-18(11-14)20-21(29-23(24)27-20)17-8-9-25-19(13-17)26-22(28)16-6-4-3-5-7-16/h3-13H,1-2H3,(H2,24,27)(H,25,26,28)
• InChI Key: JWYVTRSGGSYTGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=C(SC(=N2)N)C3=CC(=NC=C3)NC(=O)C4=CC=CC=C4)C

Description

N-[4-[2-Amino-4-(3,5-dimethylphenyl)-1,3-thiazol-5-YL]-2-pyridyl]benzamide is a useful research compound. Its molecular formula is C23H20N4OS and its molecular weight is 400.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bromine (1.0 mL, 19 mmol) was added to a solution of 2-(2-benzoylamino-4-pyridyl)-1-(3,5-dimethylphenyl)ethanone (6.4 g, 19 mmol) in acetic acid (80 mL) at 0° C. and the mixture was stirred at room temperature for 1 hour. The reaction mixture was concentrated. The residue was dissolved in acetonitrile (100 mL), to the solution were added thiourea (1.5 g, 19 mmol) and triethylamine (2.8 mL, 20 mmol) and the mixture was stirred at 80° C. for 3 hours. After the reaction mixture was cooled to room temperature, a saturated aqueous solution of sodium hydrogencarbonate (200 mL) was added and the resulting solid was collected by filtration and washed with water. The resulting crude crystals were collected by filtration and washed with water. The crude crystals were recrystallized from ethanol to obtain 5.0 g (13 mmol, yield 68%) of the title compound.